Cas no 1261859-15-7 (3'-Bromo-2-chloro-5'-iodoacetophenone)

• Product Name: 3'-Bromo-2-chloro-5'-iodoacetophenone
• CAS No: 1261859-15-7
• MF: C₈H₅BrClIO
• MW: 359.386173009872
• CID: 4965660
• Update Time: 2025-10-29

3'-Bromo-2-chloro-5'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2-chloro-5'-iodoacetophenone

• Inchi： 1S/C8H5BrClIO/c9-6-1-5(8(12)4-10)2-7(11)3-6/h1-3H,4H2
• InChI Key： PAIKNNABZVYZNQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(CCl)=O)=C1)Br

Computed Properties

• Exact Mass: 357.82570 g/mol
• Monoisotopic Mass: 357.82570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 359.38

Additional information on 3'-Bromo-2-chloro-5'-iodoacetophenone

Introduction to 3'-Bromo-2-chloro-5'-iodoacetophenone (CAS No. 1261859-15-7)

3'-Bromo-2-chloro-5'-iodoacetophenone (CAS No. 1261859-15-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. This compound, characterized by its unique halogenated structure, has garnered attention for its diverse applications in synthetic chemistry, medicinal chemistry, and materials science. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 3'-Bromo-2-chloro-5'-iodoacetophenone.

The molecular formula of 3'-Bromo-2-chloro-5'-iodoacetophenone is C₉H₆BrClIO₂, and its molecular weight is approximately 340.49 g/mol. The compound features a benzene ring substituted with a bromine atom at the 3' position, a chlorine atom at the 2 position, and an iodine atom at the 5' position. Additionally, it contains an acetophenone moiety, which imparts unique reactivity and functional versatility to the molecule.

The synthesis of 3'-Bromo-2-chloro-5'-iodoacetophenone typically involves multi-step processes that leverage advanced organic synthesis techniques. One common approach involves the sequential halogenation of a suitable aryl ketone precursor. For instance, starting from acetophenone, the compound can be brominated at the 3' position using N-bromosuccinimide (NBS) in a suitable solvent such as dichloromethane. Subsequent chlorination at the 2 position can be achieved using chlorine gas or a chlorinating agent like thionyl chloride (SOCl₂). Finally, iodination at the 5' position can be accomplished using iodine monochloride (ICl) or another iodinating agent in an appropriate reaction medium.

The halogenated structure of 3'-Bromo-2-chloro-5'-iodoacetophenone makes it an attractive intermediate for various synthetic transformations. The presence of multiple halogen substituents provides multiple handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling, Stille coupling, and Negishi coupling. These reactions are widely used in the synthesis of complex organic molecules and are crucial in the development of new pharmaceuticals and materials.

In the field of medicinal chemistry, 3'-Bromo-2-chloro-5'-iodoacetophenone has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of novel anticancer agents. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3'-Bromo-2-chloro-5'-iodoacetophenone exhibited potent cytotoxic activity against various cancer cell lines. The halogenated substituents were found to play a crucial role in modulating the biological activity and selectivity of these compounds.

Beyond its medicinal applications, 3'-Bromo-2-chloro-5'-iodoacetophenone has also been investigated for its potential in materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials highlighted the use of halogenated acetophenones as building blocks for designing organic semiconductors with improved charge transport properties. The presence of bromine, chlorine, and iodine substituents can fine-tune the electronic structure and enhance the performance of these materials.

In summary, 3'-Bromo-2-chloro-5'-iodoacetophenone (CAS No. 1261859-15-7) is a versatile compound with significant potential in multiple scientific disciplines. Its unique halogenated structure provides a rich platform for synthetic exploration and application development. From medicinal chemistry to materials science, this compound continues to be an area of active research, driven by its promising properties and diverse applications.